Cas no 2309446-68-0 (5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride)

• Product Name: 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride
• CAS No: 2309446-68-0
• MF: C₅H₆ClF₃N₂O
• MW: 202.562150478363
• CID: 5325816
• Update Time: 2025-11-02

5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride
• 3-(2,2,2-trifluoroethoxy)-1H-pyrazole hydrochloride
• Z3678308629

• Inchi： 1S/C5H5F3N2O.ClH/c6-5(7,8)3-11-4-1-2-9-10-4;/h1-2H,3H2,(H,9,10);1H
• InChI Key： YLPVYJJUASYJMO-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1=CC=NN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Topological Polar Surface Area: 37.9

Additional information on 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride

Comprehensive Analysis of 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride (CAS No. 2309446-68-0)

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride (CAS No. 2309446-68-0) has emerged as a compound of significant interest. This pyrazole derivative, characterized by its trifluoroethoxy functional group, exhibits unique physicochemical properties that make it a valuable candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and specialty chemical synthesis.

The molecular structure of 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride combines a pyrazole ring with a trifluoroethyl ether moiety, contributing to its enhanced stability and reactivity. This combination is particularly noteworthy in the context of modern medicinal chemistry, where fluorine-containing compounds are prized for their ability to improve bioavailability and metabolic stability. The presence of the hydrochloride salt further enhances its solubility, making it more amenable to formulation development.

Recent studies have highlighted the role of 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride in the synthesis of novel heterocyclic compounds. Its utility as a building block in organic synthesis has been demonstrated in several peer-reviewed publications, particularly in the construction of complex molecular architectures. The compound's CAS No. 2309446-68-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

From an industrial perspective, the demand for fluorinated pyrazole derivatives like 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride is on the rise. This trend aligns with the growing emphasis on sustainable chemistry and the development of eco-friendly alternatives. The compound's potential applications in crop protection and pharmaceutical intermediates are particularly relevant to current market needs, as evidenced by increased patent filings and R&D investments in these areas.

Quality control and analytical characterization of 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride are critical aspects of its commercial production. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. The compound's CAS registry number 2309446-68-0 facilitates accurate tracking and standardization across global supply chains, addressing the pharmaceutical industry's need for reliable sourcing of high-purity chemicals.

In the context of drug discovery, the pyrazole scaffold has gained prominence due to its versatile pharmacological profile. The introduction of the trifluoroethoxy group in 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride offers additional opportunities for structure-activity relationship (SAR) studies. This is particularly relevant to current research trends focusing on targeted therapies and precision medicine, where small molecular modifications can significantly impact biological activity.

The synthesis and application of 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride also intersect with important discussions about green chemistry principles. Researchers are actively investigating more efficient and environmentally benign routes to produce such fluorinated compounds, reducing the use of hazardous reagents and minimizing waste generation. These efforts align with global initiatives promoting sustainable development in the chemical industry.

As the scientific community continues to explore the potential of 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride (CAS No. 2309446-68-0), its role in advancing various fields of chemistry becomes increasingly apparent. The compound represents an excellent example of how strategic molecular design can lead to materials with tailored properties, addressing specific challenges in life sciences and material innovation. Future research directions may focus on expanding its applications in catalysis, functional materials, and as a precursor for more complex molecular systems.

For researchers and industry professionals seeking detailed technical information about 5-(2,2,2-Trifluoroethoxy)-1H-pyrazole;hydrochloride, the CAS registry number 2309446-68-0 serves as a crucial reference point. This unique identifier enables efficient retrieval of compound-specific data from scientific databases, supporting informed decision-making in both academic and industrial settings. The growing body of literature surrounding this pyrazole derivative underscores its importance in contemporary chemical research and development.